2,4-Difluoro-5-formylphenylboronic acid pinacol ester

• IUPAC Name: 2,4-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• InChI: InChI=1S/C13H15BF2O3/c1-12(2)13(3,4)19-14(18-12)9-5-8(7-17)10(15)6-11(9)16/h5-7H,1-4H3
• InChI Key: QIDIHJWSPQXPPW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2F)F)C=O
• Molecular Formula: C13H15BF2O3
• Molecular Weight: 268.07 g/mol

Description

“2,4-Difluoro-5-formylphenylboronic acid pinacol ester” is a chemical compound with the IUPAC name 2,4-difluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. It has a molecular weight of 268.07. The compound is solid in physical form and is typically stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H15BF2O3/c1-12(2)13(3,4)19-14(18-12)9-5-8(7-17)10(15)6-11(9)16/h5-7H,1-4H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It is typically stored at temperatures between 2-8°C.

Scientific Research Applications

Building Block in Organic Synthesis

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Suzuki-Miyaura Coupling

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Protodeboronation

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Anti-Markovnikov Hydromethylation

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Synthesis of Bioactive Molecules

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Borylation Reactions

, where a carbon-boron bond is formed. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and in case of contact with eyes, rinse cautiously with water for several minutes (P305+P351+P338).

Mechanism of Action

Target of Action

Boronic acid derivatives are known to have a wide range of applications in carbon-carbon coupling and carbon heterocoupling reactions . They are also used as boron-carriers suitable for neutron capture therapy .

Mode of Action

Boronic acid pinacol esters are known to participate in various organic synthesis reactions, including borylation at the benzylic c-h bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . They can also couple with aryl iodides in the presence of a copper catalyst to form aryl boronates .

Biochemical Pathways

Boronic acid derivatives are known to be involved in various biochemical pathways due to their ability to form stable covalent bonds with proteins, carbohydrates, and other biological molecules .

Pharmacokinetics

It’s important to note that boronic acid pinacol esters are only marginally stable in water and their hydrolysis is considerably accelerated at physiological ph . This suggests that the compound’s bioavailability may be influenced by its susceptibility to hydrolysis.

Result of Action

Boronic acid derivatives are known to have various biological activities and pharmacological effects, making them valuable in the design of new drugs and drug delivery devices .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the pH level strongly influences the rate of hydrolysis of boronic acid pinacol esters, which can impact the compound’s stability and efficacy .